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Compound of Interest

Compound Name: Zinpyr-1

Cat. No.: B1684389 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The detection and quantification of intracellular zinc (Zn²⁺) are crucial for understanding its

diverse roles in cellular physiology and pathology. Zinpyr-1 (ZP1) has been a foundational

fluorescent sensor for this purpose. However, the demand for probes with improved

photophysical properties, such as higher quantum yield and a greater dynamic range, has

driven the development of several Zinpyr-1 analogues. This guide provides an objective

comparison of these analogues, supported by experimental data, to aid researchers in

selecting the optimal sensor for their specific needs.

Performance Comparison of Zinpyr-1 and its
Analogues
The following table summarizes the key photophysical properties of Zinpyr-1 and several of its

notable analogues. These sensors are all based on a fluorescein scaffold and utilize a

photoinduced electron transfer (PET) mechanism for zinc sensing.
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Note: "Not Reported" indicates that the specific data was not available in the surveyed

literature. The quantum yields for ZAP1, ZAP2, and ZAP3 in the Zn²⁺-bound state are expected

to be high, similar to that of Zinpyr-1.

Signaling Pathway and Experimental Workflow
The zinc sensing mechanism of Zinpyr-1 and its analogues relies on the inhibition of

photoinduced electron transfer (PET). In the absence of zinc, the lone pair of electrons on the

nitrogen atoms of the di(2-picolyl)amine (DPA) chelating moieties quench the fluorescence of

the fluorescein core. Upon binding of Zn²⁺, the electrons are drawn towards the metal ion,

inhibiting the PET process and leading to a significant increase in fluorescence.
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Zinpyr-1 Zinc Sensing Mechanism
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Experimental Workflow for Zinpyr Analogue Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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